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Compound of Interest

Compound Name: Einecs 287-146-0

Cat. No.: B12672212 Get Quote

Technical Support Center: Solubility of Einecs
287-146-0
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Einecs
287-146-0 (CAS: 85409-75-2). The information is designed to address common challenges

encountered when dissolving this substance in aqueous solutions.

Chemical Identity:

Einecs Number: 287-146-0

CAS Number: 85409-75-2

Chemical Name: Phosphoric acid, isotridecyl ester, compound with 2,2'-iminobis[ethanol]

Molecular Formula: C17H40NO6P

Description: This substance is the diethanolamine salt of an isotridecyl phosphate ester. It is

classified as an anionic surfactant.

Frequently Asked Questions (FAQs)
Q1: What is the general water solubility of Einecs 287-146-0?
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A1: As a diethanolamine salt of a phosphate ester, Einecs 287-146-0 is designed for enhanced

water solubility compared to its parent acidic ester.[1] The ionic nature of the salt strengthens

its hydrophilic character.[1] However, its solubility can be affected by various factors including

pH, temperature, and the presence of other solutes. Phosphate esters, in general, are known

for their good solubility and stability in alkaline conditions.[2]

Q2: Why is my solution of Einecs 287-146-0 appearing cloudy or forming a precipitate?

A2: Cloudiness or precipitation can occur due to several factors:

pH: The pH of your aqueous solution can significantly impact the solubility of this anionic

surfactant. At lower pH values, the phosphate ester may revert to its less soluble free acid

form.

Temperature: The solubility of surfactants can be temperature-dependent. Below a certain

temperature, known as the Krafft point, surfactants may crystallize or precipitate.

Concentration: You may have exceeded the critical micelle concentration (CMC) and the

solubility limit of the surfactant in your specific medium.

Ionic Strength: High concentrations of electrolytes can lead to a "salting out" effect, reducing

the solubility of the surfactant.[3][4]

Q3: How does pH affect the solubility of Einecs 287-146-0?

A3: The degree of neutralization of the phosphate ester is a key determinant of its water

solubility.[5] Einecs 287-146-0 is a salt, indicating it is already neutralized. Maintaining a

neutral to alkaline pH will help ensure it remains in its more soluble, ionized form. Acidic

conditions can protonate the phosphate group, reducing its ionic character and decreasing its

water solubility.

Q4: Can I use co-solvents to improve the solubility of Einecs 287-146-0?

A4: Yes, using water-miscible organic co-solvents such as ethanol, propylene glycol, or

polyethylene glycols can help to increase the solubility of poorly soluble compounds. While

Einecs 287-146-0 is expected to have good water solubility, in complex formulations, co-

solvents can further enhance its dissolution and stability.
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Troubleshooting Guide
Issue Encountered Potential Cause Suggested Solution(s)

Cloudy Solution or

Precipitation

Incorrect pH: The pH of the

solution may be too acidic,

causing the surfactant to

convert to its less soluble free

acid form.

Adjust the pH of the solution to

a neutral or slightly alkaline

range (pH 7-9) using a suitable

buffer or base.

Low Temperature: The

temperature of the solution

may be below the Krafft point

of the surfactant.

Gently warm the solution while

stirring. Maintain the

temperature of the stock and

working solutions.

High Electrolyte Concentration:

The presence of high

concentrations of salts in your

buffer or medium can cause

"salting out".

Reduce the electrolyte

concentration if possible. If

high salt is required, consider

the addition of a hydrotrope or

a co-surfactant to improve

solubility.

Concentration Above Solubility

Limit: The concentration of

Einecs 287-146-0 may be too

high for the aqueous system.

Dilute the solution to a lower

concentration. Determine the

solubility limit in your specific

medium through a solubility

study.

Inconsistent Results Between

Experiments

Variability in Stock Solution

Preparation: Inconsistent

preparation of stock solutions

can lead to variability in

experimental outcomes.

Standardize the protocol for

stock solution preparation,

ensuring consistent pH,

temperature, and mixing time.

Prepare fresh stock solutions

regularly.

Interaction with Other

Components: The surfactant

may be interacting with other

molecules in your experimental

system, affecting its solubility.

Evaluate the compatibility of

Einecs 287-146-0 with other

components in your

formulation. Consider the use

of a stabilizing agent or a

different buffer system.
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Experimental Protocols
Protocol 1: Determination of Aqueous Solubility

Objective: To determine the equilibrium solubility of Einecs 287-146-0 in a specific aqueous

buffer.

Materials:

Einecs 287-146-0

Selected aqueous buffer (e.g., phosphate-buffered saline, pH 7.4)

Vortex mixer

Thermostatic shaker

Centrifuge

HPLC or other suitable analytical method for quantification

Methodology:

1. Add an excess amount of Einecs 287-146-0 to a known volume of the aqueous buffer in a

series of vials.

2. Tightly seal the vials and place them in a thermostatic shaker set to the desired

experimental temperature (e.g., 25°C or 37°C).

3. Shake the vials for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is

reached.

4. After equilibration, centrifuge the vials at a high speed to separate the undissolved solid.

5. Carefully collect an aliquot of the supernatant.

6. Dilute the supernatant with the mobile phase and analyze the concentration of Einecs
287-146-0 using a validated analytical method.
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Protocol 2: pH-Dependent Solubility Profile
Objective: To investigate the effect of pH on the solubility of Einecs 287-146-0.

Materials:

Einecs 287-146-0

A series of buffers with different pH values (e.g., pH 3, 5, 7, 9)

Equipment from Protocol 1

Methodology:

1. Follow the steps outlined in Protocol 1.

2. Perform the solubility determination in each of the different pH buffers.

3. Plot the measured solubility of Einecs 287-146-0 as a function of pH.

Visualizations

Start:
Solution of Einecs 287-146-0
is cloudy or has precipitate

Check pH of the solution Is pH acidic?

Adjust pH to neutral/alkaline
(pH 7-9)

Yes

Check Temperature
No

Re-evaluate Solubility

Issue Resolved

Is temperature low? Gently warm solutionYes

Check Electrolyte Concentration
No

Re-evaluate Solubility

Is concentration high? Reduce electrolyte concentration
or add co-surfactant

Yes

No

Re-evaluate Solubility
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Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing solubility issues with Einecs 287-146-0.
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electrolyte solutions.
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Caption: Key strategies for enhancing the aqueous solubility of Einecs 287-146-0.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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